3-isopropyl-5-(3-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(3-nitrophenyl)methylidene]-3-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C13H12N2O3S2/c1-8(2)14-12(16)11(20-13(14)19)7-9-4-3-5-10(6-9)15(17)18/h3-8H,1-2H3/b11-7-
• InChI Key: VQHJLVXOYOBUFS-XFFZJAGNSA-N
• Canonical SMILES: CC(C)N1C(=O)C(=CC2=CC(=CC=C2)[N+](=O)[O-])SC1=S
• Isomeric SMILES: CC(C)N1C(=O)/C(=C/C2=CC(=CC=C2)[N+](=O)[O-])/SC1=S
• Molecular Formula: C13H12N2O3S2
• Molecular Weight: 308.4 g/mol

Description

Synthesis Analysis

The synthesis of thiazolidin-4-one derivatives, including compounds similar to "3-isopropyl-5-(3-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one", has been explored through one-pot synthesis methods. A notable method involves the three-component one-pot synthesis from valine, arenealdehydes, and mercaptoacetic acid, showcasing good yields. This process is primarily characterized by NMR techniques and, for specific derivatives, by X-ray crystallography (Cunico et al., 2007).

Molecular Structure Analysis

The molecular structure of related thiazolidin-4-one derivatives has been detailed through crystallographic studies. For instance, racemic forms of similar compounds have been found to crystallize in specific space groups, showcasing unique intermolecular hydrogen bonding and forming distinctive three-dimensional frameworks (Cunico et al., 2007).

Chemical Reactions and Properties

The Knoevenagel condensation reaction has been utilized for the synthesis of thioxothiazolidinone derivatives, revealing the importance of H-bonding and diverse π–hole interactions in stabilizing supramolecular frameworks. These interactions significantly contribute to the compound's chemical reactivity and potential for forming complex structures (Andleeb et al., 2017).

Physical Properties Analysis

Studies on thiazolidin-4-one derivatives have also included investigations into their physical properties, such as crystallization behavior and the impact of various substituents on molecular conformation. These aspects are crucial for understanding the compound's stability, solubility, and overall behavior under different conditions.

Chemical Properties Analysis

The chemical properties of thiazolidin-4-one derivatives are closely tied to their structure, with investigations revealing how different substituents influence their reactivity. This includes studies on antimicrobial activities, highlighting the potential of these compounds in therapeutic applications. The diversity in the chemical behavior of these derivatives underscores the importance of detailed structural analysis for predicting reactivity and interactions (El-Gaby et al., 2009).